Cas no 1258649-91-0 (3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid)

• Product Name: 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid
• CAS No: 1258649-91-0
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 4582911
• PubChem ID: 50990512
• Update Time: 2025-10-19

3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid
• 3-fluoro-4-(1H-pyrrol-1-yl)benzoicacid
• MFCD17480428
• EN300-69531
• 3-fluoro-4-pyrrol-1-ylbenzoic acid
• Benzoic acid, 3-fluoro-4-(1H-pyrrol-1-yl)-
• AKOS012492321
• DTXSID901268014
• Z1097095097
• 3-FLUORO-4-(PYRROL-1-YL)BENZOIC ACID
• 1258649-91-0
• G33528

• Inchi： 1S/C11H8FNO2/c12-9-7-8(11(14)15)3-4-10(9)13-5-1-2-6-13/h1-7H,(H,14,15)
• InChI Key： ATFCCZZCELDWDM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=CC=C2)C(F)=C1

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid

Introduction to 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid (CAS No. 1258649-91-0)

3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1258649-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a fluorine substituent at the 3-position and a pyrrole moiety at the 4-position, which endows it with unique chemical and pharmacological properties. The structural combination of a benzene ring, a fluorine atom, and a pyrrole ring has been strategically designed to enhance its biological activity, making it a valuable scaffold for drug discovery and development.

The compound's molecular structure, characterized by its aromaticity and heterocyclic functionality, positions it as a promising candidate for further exploration in medicinal chemistry. The presence of the fluorine atom introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the pyrrole ring contributes to its ability to interact with biological targets, such as enzymes and receptors, due to its nitrogen-rich structure. These features make 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid a versatile building block for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated benzoic acids due to their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of fluorine into aromatic compounds often leads to increased lipophilicity and binding affinity, which are critical factors in drug design. Furthermore, fluorine atoms can influence the electronic properties of molecules, allowing for fine-tuning of their biological activity. This has led to the investigation of fluorinated benzoic acids in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The pyrrole moiety in 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid adds another layer of complexity to its pharmacological potential. Pyrroles are well-known for their role in numerous bioactive natural products and pharmaceuticals. They can serve as key pharmacophores in drug molecules, interacting with biological targets through hydrogen bonding and hydrophobic interactions. The combination of a pyrrole ring with a benzoic acid backbone creates a scaffold that is both rigid and flexible enough to be modified for specific biological activities.

Recent studies have highlighted the importance of 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid in the development of novel therapeutic agents. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in cancer treatment. The structural features of this compound allow it to bind effectively to ATP-binding sites on kinases, thereby inhibiting their activity. Additionally, its ability to cross the blood-brain barrier has made it a candidate for treating neurological disorders.

The synthesis of 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the 3-position typically involves halogenation or metal-halogen exchange reactions, while the attachment of the pyrrole ring can be achieved through condensation reactions or metal-catalyzed coupling processes. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

The pharmacological profile of 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory pathways such as NF-κB and MAPK. Its ability to modulate these pathways suggests that it could be effective in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promise in anticancer research. Studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Its ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for further development into an anticancer drug.

The role of computational chemistry in understanding the behavior of 3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid cannot be overstated. Molecular modeling techniques have been employed to predict its binding interactions with biological targets and to optimize its structure for improved efficacy. These computational approaches have helped researchers identify key pharmacophores within the molecule and design derivatives with enhanced biological activity.

In conclusion,3-fluoro-4-(1H-pyrrol-1-yl)benzoic acid (CAS No. 1258649-91-0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a benzene ring, a fluorine atom, and a pyrrole ring makes it an ideal scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound in various therapeutic areas, highlighting its importance as a building block for drug discovery.